Atractylon
Atractylon
Atractylone is a sesquiterpenoid.
Brand Name:
Vulcanchem
CAS No.:
6989-21-5
VCID:
VC0190628
InChI:
InChI=1S/C15H20O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h9,13H,1,4-8H2,2-3H3/t13-,15+/m0/s1
SMILES:
Molecular Formula:
C15H20O
Molecular Weight:
216.32 g/mol
Atractylon
CAS No.: 6989-21-5
Natural Products
VCID: VC0190628
Molecular Formula: C15H20O
Molecular Weight: 216.32 g/mol
| CAS No. | 6989-21-5 |
|---|---|
| Product Name | Atractylon |
| Molecular Formula | C15H20O |
| Molecular Weight | 216.32 g/mol |
| IUPAC Name | (4aS,8aR)-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran |
| Standard InChI | InChI=1S/C15H20O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h9,13H,1,4-8H2,2-3H3/t13-,15+/m0/s1 |
| Standard InChIKey | TYPSVDGIQAOBAD-DZGCQCFKSA-N |
| Isomeric SMILES | CC1=COC2=C1C[C@H]3C(=C)CCC[C@@]3(C2)C |
| Canonical SMILES | CC1=COC2=C1CC3C(=C)CCCC3(C2)C |
| Description | Atractylone is a sesquiterpenoid. |
| Synonyms | Atractylone; (4aS,8aR)-3,8a-Dimethyl-5-methylene-4,4a,6,7,8,9-hexahydrobenzo[f]benzofuran |
| PubChem Compound | 3080635 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume